2,5-dichloro-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2,5-dichloro-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12Cl3N3OS/c19-10-1-4-12(5-2-10)24-17(14-8-26-9-16(14)23-24)22-18(25)13-7-11(20)3-6-15(13)21/h1-7H,8-9H2,(H,22,25)
• InChI Key: TXQGBCVREKECEZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)Cl)NC(=O)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C18H12Cl3N3OS
• Molecular Weight: 424.7 g/mol

Description

The compound “2,5-dichloro-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a derivative of dichlorobenzamide. Dichlorobenzamide derivatives are synthesized from reactions of arylamine compounds with 3,5-dichlorobenzoyl chloride. These compounds have been characterized and confirmed by nuclear magnetic resonance and infrared spectroscopy.

Synthesis Analysis

The synthesis of dichlorobenzamide derivatives involves reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N,N′-dimethylformamide solution at 60 °C. This reaction yields a series of dichlorobenzamide derivatives. The structures of these compounds were established by X-ray crystallography.

Molecular Structure Analysis

The structures of the synthesized compounds were confirmed by X-ray crystallography. For example, one of the compounds crystallizes in triclinic space group Pī, with specific cell parameters. Another compound has a monoclinic Pn symmetry with different cell parameters.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of 3,5-dichlorobenzoyl chloride with various arylamine compounds. This reaction was carried out in N,N′-dimethylformamide solution at 60 °C.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were analyzed using nuclear magnetic resonance and infrared spectroscopy. The elemental analysis of one of the compounds was calculated as: C 50.15, H 2.58, N 9.00; and found as: C 51.00, H 2.63, N 9.15.

Future Directions

The future directions for these compounds could involve further exploration of their biological activities. As some analogous derivatives have shown antitumoral and anticonvulsive activities, these compounds could potentially be investigated for similar or other biological activities. Further studies could also explore the synthesis of other derivatives and their potential applications.